![molecular formula C7H4ClNO4S B1272542 5-(1,2-oxazol-5-yl)furan-2-sulfonyl Chloride CAS No. 551930-54-2](/img/structure/B1272542.png)
5-(1,2-oxazol-5-yl)furan-2-sulfonyl Chloride
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Description
5-(1,2-Oxazol-5-yl)furan-2-sulfonyl chloride, also known as FOSC, is a highly versatile and widely used reagent in the field of organic synthesis. FOSC is a sulfur-based compound that is used in a variety of applications, such as the synthesis of pharmaceuticals and other biologically active compounds. FOSC is also used in the synthesis of polymers, dyes, and other materials. This versatile reagent has a wide range of applications in the laboratory and is an important tool for the synthesis of a variety of compounds.
Scientific Research Applications
Heterocyclic Compound Synthesis
5-(1,2-oxazol-5-yl)furan-2-sulfonyl chloride has been instrumental in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. For instance, reactions involving this compound and derivatives like 2-aryl-4-cyano-1,3-oxazole-5-sulfonyl chlorides with amino derivatives have led to the creation of novel heterocyclic systems. Such systems include [1,3]oxazolo[5,4-d]pyrazolo[1,5-a]-pyrimidine and [1,3]oxazolo[5,4-d][1,2,4]triazolo[1,5-a]pyrimidine, highlighting the compound's significance in expanding the library of heterocyclic compounds with potential applications in pharmaceuticals and material sciences (Kornienko et al., 2014).
Anti-Inflammatory Synthesis
The compound also plays a role in synthesizing anti-inflammatory agents. A notable example is the novel synthesis of the anti-inflammatory agent 1-(1,2,3,5,6,7- hexahydro-s-indacen-4-yl)-3-[4-(1-hydroxy-1-methyl-ethyl)-furan-2-sulfonyl]urea. This synthesis process emphasizes the compound's utility in creating therapeutic agents, providing a pathway for developing new medications (Urban et al., 2003).
Electrophylic Substitution Reactions
Furthermore, this compound is involved in electrophylic substitution reactions. These reactions are pivotal in chemical synthesis, allowing for the functionalization and derivatization of compounds, which is crucial in the development of complex molecules for various applications, from material science to bioactive molecules (Illenzeer et al., 2013).
Fluorescent Probe Development
Moreover, the compound has been explored in the synthesis of fluorescent probes. The derivative 5-(fur-2-yl)-2'-deoxyuridine, for example, has been identified as a promising responsive nucleoside due to its emission quantum efficiency and sensitivity to its microenvironment. This highlights the potential of this compound in the development of advanced imaging and diagnostic tools (Greco & Tor, 2007).
properties
IUPAC Name |
5-(1,2-oxazol-5-yl)furan-2-sulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO4S/c8-14(10,11)7-2-1-5(12-7)6-3-4-9-13-6/h1-4H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWYRXMXRSGZTEN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)S(=O)(=O)Cl)C2=CC=NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50377557 |
Source
|
Record name | 5-(1,2-oxazol-5-yl)furan-2-sulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50377557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.63 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
551930-54-2 |
Source
|
Record name | 5-(5-Isoxazolyl)-2-furansulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=551930-54-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(1,2-oxazol-5-yl)furan-2-sulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50377557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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